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Compound of Interest

Compound Name: 2-Hydroxy-5-methylbenzophenone

Cat. No.: B072208

Essential Safety and Handling Guide for 2-Hydroxy-
5-methylbenzophenone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Hydroxy-5-methylbenzophenone. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe and
compliant use of this chemical in a laboratory setting.

Chemical Identifier:

Name: 2-Hydroxy-5-methylbenzophenone

CAS Number: 1470-57-1

Molecular Formula: C14aH1202[1]

Molecular Weight: 212.24 g/mol [1]
Primary Hazards:

o Causes skin irritation (H315)[1][2]

o Causes serious eye irritation (H319)[1][2]

e May cause respiratory irritation (H335)[1]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the required PPE for handling 2-Hydroxy-5-

methylbenzophenone.

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles or
safety glasses with side
shields. A face shield may be
required for operations with a
high risk of splashing.[2][3][4]

To protect against eye irritation

from dust particles or splashes.

[1]2]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene).
Inspect gloves for tears or

punctures before use.[1][3]

To prevent skin contact and

subsequent irritation.[1][2]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask) should be used when
handling the powder,
especially if dust may be
generated.[3][5]

To avoid inhalation of dust,
which can cause respiratory

tract irritation.[1]

Body Protection

A lab coat or other protective
clothing should be worn.[2][3]
For larger quantities or
situations with a higher risk of
exposure, chemical-resistant

clothing may be necessary.

To prevent skin contact with

the chemical.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational plan is crucial for the safe handling of 2-Hydroxy-5-

methylbenzophenone.
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. Pre-Handling Preparations:
Ensure that a properly functioning chemical fume hood is available.

Locate the nearest eyewash station and safety shower and confirm they are accessible and
operational.

Prepare all necessary equipment, including spatulas for transferring the solid, appropriate
containers, and waste disposal receptacles.

Ensure all containers are clearly labeled with the chemical name and associated hazards.
. Handling the Chemical:

All manipulations of 2-Hydroxy-5-methylbenzophenone that could generate dust should be
performed within a chemical fume hood to minimize inhalation exposure.[1]

When transferring the solid, use a spatula. Avoid pouring or any action that could create
airborne dust.

Keep the container tightly closed when not in use.[2]
Avoid all personal contact, including inhalation and contact with skin and eyes.[2][4]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.
. In Case of a Spill:
Alert personnel in the immediate vicinity.
Wearing the appropriate PPE, gently sweep the solid material to avoid creating more dust.
Collect the spilled material into a labeled container for hazardous waste.

Clean the spill area with a damp cloth or paper towel, and place these cleaning materials into
the hazardous waste container.
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Disposal Plan

Proper disposal of 2-Hydroxy-5-methylbenzophenone and any contaminated materials is
essential to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

e Solid Waste: Collect unused or contaminated 2-Hydroxy-5-methylbenzophenone in a
clearly labeled, sealed container designated for hazardous chemical waste.

o Contaminated Materials: Dispose of any items that have come into contact with the
chemical, such as gloves, weighing papers, and disposable lab coats, in a designated solid
hazardous waste container.

2. Disposal Method:

o Consult your institution's environmental health and safety (EHS) office for specific disposal
guidelines.

o A common method for disposal is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber system.

o Always observe all federal, state, and local regulations when disposing of this substance.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 2-Hydroxy-5-
methylbenzophenone.
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Caption: Workflow for Safe Handling of 2-Hydroxy-5-methylbenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Hydroxy-
5-methylbenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072208#personal-protective-equipment-for-handling-
2-hydroxy-5-methylbenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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